Cas no 1185316-30-6 (2-bromopyrazine-d3)

• Product Name: 2-bromopyrazine-d3
• CAS No: 1185316-30-6
• MF: C₄H₃BrN₂
• MW: 162.002504587173
• CID: 6810294
• PubChem ID: 45787545
• Update Time: 2025-03-28

2-bromopyrazine-d3 Chemical and Physical Properties

Names and Identifiers

• 1185316-30-6
• AKOS015944719
• CS-19751
• 2-bromopyrazine-d3

• Inchi： 1S/C4H3BrN2/c5-4-3-6-1-2-7-4/h1-3H/i1D,2D,3D
• InChI Key： WGFCNCNTGOFBBF-CBYSEHNBSA-N
• SMILES： BrC1C([2H])=NC([2H])=C([2H])N=1

Computed Properties

• Exact Mass: 160.96679Da
• Monoisotopic Mass: 160.96679Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 25.8Ų